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Pinealon Application Notes & Protocol

Pinealon is a synthetic tripeptide (Glu-Asp-Arg) investigated for its potential neuroprotective, cognitive-

enhancing, and epigenetic regulatory effects [1] [2]. The following protocol is synthesized from available

research literature and is intended for educational use in a research setting only. Human subcutaneous dosing

is not clinically established, and oral administration is more frequently described in human observational

reports [1].

Chemical & Pharmacological Profile

Property Description

Amino Acid
Sequence

Glu-Asp-Arg (EDR) [1] [2] [3]

Molecular
Formula

Proprietary / Not specified in sources

Primary
Mechanisms

Epigenetic modulation; gene expression regulation; reduction of oxidative stress &
neuronal apoptosis; potential support for mitochondrial function & neuroplasticity [1]

[2] [3].
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Property Description

Research
Applications

Neuroprotection; cognitive function; anti-aging; stress resilience [1] [2] [4].

Reconstitution & Formulation

For a 20 mg vial, the following reconstitution procedure is recommended to achieve a concentration suitable

for precise low-dose measurement [1].

Supplies Needed:

Pinealon (20 mg vial)
Bacteriostatic Water (3.0 mL)

Sterile Syringe (3 mL or larger)
U-100 Insulin Syringes (for injection)

Alcohol Swabs

Reconstitution Steps:

Draw 3.0 mL of bacteriostatic water into a sterile syringe [1].
Slowly inject the water down the wall of the peptide vial to avoid foaming [1].

Gently swirl or roll the vial until the powder is fully dissolved. Do not shake [1].
Label the vial with the peptide name, concentration (~6.67 mg/mL), and reconstitution date [1].

This yields a final concentration of approximately 6.67 mg/mL. Once reconstituted, the solution should be

refrigerated at 2–8°C (35.6–46.4°F) and used within a stipulated period [1].

Dosing Protocol & Administration

Reported dosing regimens vary. A common framework involves a gradual titration over several weeks [1],

while other sources suggest shorter cycles [4] [3]. The following table outlines two prevalent approaches:
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Protocol
Type

Duration
Daily Dose
(Subcutaneous)

Details

Gradual
Titration [1]

8-12 weeks

(option to extend
to 16)

200 - 500 mcg Start at 200 mcg daily, increase by 100

mcg every 1-2 weeks as tolerated. Target
400-500 mcg by weeks 5-12.

Short Cycle
[4] [3]

10-20 days 100 - 300 mcg Once daily or every other day. Cycle is
followed by an off-period of 2-3 months

before repetition [3].

Dose Calculation Example: After reconstitution with 3.0 mL of water to a concentration of 6.67 mg/mL (or

6667 mcg/mL):

For a 200 mcg dose: 200 / 6667 ≈ 0.03 mL (or 3 units on a U-100 insulin syringe) [1].
For a 300 mcg dose: 300 / 6667 ≈ 0.045 mL (or 4.5 units) [1].

Administration Technique:

Clean the vial stopper and injection site with alcohol swabs [1].
Draw the required dose into a U-100 insulin syringe.

Pinch a skinfold and insert the needle at a 45-90° angle into the subcutaneous tissue (common sites:
abdomen, thighs, upper arms) [1].

Inject slowly, wait a few seconds, then withdraw the needle [1].
Rotate injection sites daily to minimize local irritation [1].

Storage & Stability

Form Temperature Protection Notes

Lyophilized
(Powder)

-20°C (-4°F) [1] Light [1] Stable long-term.

Reconstituted
Solution

2-8°C (35.6-46.4°F)
[1] [2]

Light [1] Likely stable for 4 weeks [2]. Minimize
freeze-thaw cycles [1].
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Experimental Workflow & Mechanism of Action

The diagram below outlines the experimental workflow for administering Pinealon in a research setting,

from preparation to observation.

Protocol Start

Reconstitution
- Add 3.0 mL BAC water to 20 mg vial

- Gently swirl to dissolve

Storage
- Refrigerate at 2-8°C

- Protect from light

Dosing & Administration
- Draw calculated dose

- Administer SC injection
- Rotate injection sites

Observation & Data Collection

Protocol End

Click to download full resolution via product page

The proposed mechanism of action for Pinealon, based on preclinical studies, involves multiple pathways

that contribute to its neuroprotective effects, as illustrated below.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s12877519?utm_src=pdf-body
https://www.smolecule.com/products/s12877519?utm_src=pdf-body-img
https://www.smolecule.com/products/s12877519?utm_src=pdf-body
https://www.smolecule.com/products/s12877519?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Pinealon (Glu-Asp-Arg)

Epigenetic & Genomic Regulation

 Modulates gene
expression 

Antioxidant Effects

 Reduces ROS 

Mitochondrial Support

 May enhance
function 

Supports Neuroplasticity

 May support
neuronal repair 

Potential Research Outcomes
- Reduced neuronal apoptosis

- Enhanced cell viability
- Improved cognitive markers

- Neuroprotection

Click to download full resolution via product page

Important Notes for Researchers

Regulatory Status: Pinealon is not an FDA-approved drug and is intended for research purposes
only [5] [2].

Limited Human Data: Evidence for subcutaneous use in humans is limited and primarily based on
animal studies and in vitro models [1] [2].

Safety Profile: Preclinical studies suggest a favorable tolerability profile. Potential side effects may
include mild injection site reactions (redness, itching) or transient headaches [1] [4].

Quality of Compounds: Use high-purity, third-party tested peptides from reputable suppliers to
ensure research integrity and reliability [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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injection-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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